Cas no 692287-71-1 (N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea)

• Product Name: N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea
• CAS No: 692287-71-1
• CID: 4657158
• Update Time: 2025-10-22

N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• N-ETHYL-N'-(5-[(3-METHOXYBENZYL)SULFANYL]-1,3,4-THIADIAZOL-2-YL)UREA
• N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea

Additional information on N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea

N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea: A Novel Compound with Potential Therapeutic Applications

N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea, identified by the CAS number 692287-71-1, represents a promising candidate in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular structure, which includes a 1,3,4-thiadiazole ring fused with a 3-methoxybenzyl group through a sulfanyl linkage. The urea moiety further enhances its potential for biological activity, making it a subject of interest for researchers in the development of novel therapeutic agents.

Recent studies have highlighted the significance of 1,3,4-thiadiazole derivatives in medicinal chemistry due to their diverse pharmacological profiles. The 3-methoxybenzyl substituent, which is a common feature in many bioactive compounds, may contribute to the compound’s ability to interact with specific biological targets. The sulfanyl group, in particular, is known to enhance the stability and reactivity of the molecule, potentially improving its efficacy in therapeutic applications.

The synthesis of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea involves a multi-step process that requires precise control of reaction conditions. The formation of the 1,3,4-thiadiazole ring is a critical step in this synthesis, as it determines the compound’s structural integrity and biological activity. Researchers have explored various methodologies to optimize the yield and purity of this compound, ensuring its suitability for further pharmaceutical development.

One of the most intriguing aspects of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea is its potential pharmacological activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory and anti-cancer properties. The 3-methoxybenzyl group is believed to play a role in modulating the compound’s interaction with cellular targets, while the sulfanyl linkage may enhance its ability to penetrate biological membranes. These properties make it a candidate for further investigation in the treatment of inflammatory diseases and cancer.

Recent advancements in computational chemistry have provided valuable insights into the molecular mechanisms of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea. Molecular docking studies have revealed that the compound may bind to specific protein targets, such as kinases and transcription factors, which are implicated in various pathological processes. These findings are supported by in vitro experiments that demonstrate the compound’s ability to inhibit the activity of these targets, suggesting its potential therapeutic applications.

In addition to its pharmacological properties, the chemical stability of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea is a critical factor in its development. The 1,3,4-thiadiazole ring is known for its inherent stability, which reduces the risk of degradation under physiological conditions. This stability is further enhanced by the presence of the 3-methoxybenzyl group, which may protect the molecule from enzymatic breakdown. These characteristics are essential for ensuring the compound’s efficacy and safety in therapeutic applications.

The potential applications of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea extend beyond its anti-inflammatory and anti-cancer properties. Recent studies have explored its role in the modulation of signaling pathways associated with neurodegenerative diseases. The sulfanyl linkage, in particular, may facilitate the compound’s interaction with receptors involved in neuronal function, making it a candidate for the treatment of conditions such as Alzheimer’s disease and Parkinson’s disease.

Furthermore, the compound’s potential as a modulator of immune responses has been a focus of recent research. The 3-methoxybenzyl group may contribute to its ability to regulate the activity of immune cells, which could be beneficial in the treatment of autoimmune disorders. These findings are supported by preclinical studies that have demonstrated the compound’s ability to suppress inflammatory responses in animal models, highlighting its potential for further development.

The development of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea is also being explored in the context of drug delivery systems. The urea moiety may enable the compound to be formulated into various delivery platforms, such as nanoparticles and liposomes, which could enhance its bioavailability and targeting capabilities. These advancements are crucial for optimizing the compound’s therapeutic potential and ensuring its effectiveness in clinical settings.

Despite the promising findings, further research is needed to fully understand the biological mechanisms and therapeutic potential of N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea. Ongoing studies are focused on elucidating its interactions with biological targets, assessing its safety profile, and evaluating its efficacy in preclinical models. These efforts are essential for translating the compound into a viable therapeutic agent for human use.

In conclusion, N-Ethyl-N'-{5-(3-methoxybenzyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with the potential pharmacological activities of its components, positions it as a promising candidate for the development of novel therapeutic agents. As research in this area continues to evolve, the compound may play a crucial role in the treatment of various diseases, offering new hope for patients in need of effective therapeutic options.